Cas no 885223-66-5 (3-methyl-1H-pyrazolo3,4-bpyridine-5-carbaldehyde)

3-methyl-1H-pyrazolo3,4-bpyridine-5-carbaldehyde structure
885223-66-5 structure
Product Name:3-methyl-1H-pyrazolo3,4-bpyridine-5-carbaldehyde
CAS No:885223-66-5
MF:C8H7N3O
MW:161.160681009293
CID:1120445
PubChem ID:45791858
Update Time:2025-10-05

3-methyl-1H-pyrazolo3,4-bpyridine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-1H-Pyrazolo[3,4-b]pyridine-5-carboxaldehyde
    • 3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carbaldehyde
    • AB01319811-02
    • DTXSID401221164
    • 3-methyl-2H-pyrazolo[3,4-b]pyridine-5-carbaldehyde
    • BS-29840
    • NCGC00324687-01
    • CS-0208209
    • AKOS030700383
    • EN300-51268
    • AKOS022714761
    • YMYSKVUFMABIMB-UHFFFAOYSA-N
    • 885223-66-5
    • FT-0755220
    • Z857666960
    • SCHEMBL1600681
    • G45325
    • DA-01569
    • 3-methyl-1H-pyrazolo3,4-bpyridine-5-carbaldehyde
    • Inchi: 1S/C8H7N3O/c1-5-7-2-6(4-12)3-9-8(7)11-10-5/h2-4H,1H3,(H,9,10,11)
    • InChI Key: YMYSKVUFMABIMB-UHFFFAOYSA-N
    • SMILES: O=CC1C=NC2C(C=1)=C(C)NN=2

Computed Properties

  • Exact Mass: 161.058911855g/mol
  • Monoisotopic Mass: 161.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 58.6Ų

3-methyl-1H-pyrazolo3,4-bpyridine-5-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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